Cas no 893740-24-4 (Methyl 5-cyclopropylnicotinate)

Methyl 5-cyclopropylnicotinate structure

893740-24-4 structure

Product Name:Methyl 5-cyclopropylnicotinate

CAS No:893740-24-4

MF:C₁₀H₁₁NO₂

MW:177.199842691422

CID:1031163

PubChem ID:23004876

Update Time:2024-10-26

Methyl 5-cyclopropylnicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-cyclopropylnicotinate
- Methyl 5-cyclopropyl-3-pyridinecarboxylate (ACI)
- CS-0301996
- SCHEMBL17067735
- DTXSID40629592
- 893740-24-4
- AKOS004119013
- EN300-648275
- Methyl5-cyclopropylnicotinate
- SB54171
- methyl 5-cyclopropylpyridine-3-carboxylate
- DB-265483
- J-522480
- Inchi： 1S/C10H11NO2/c1-13-10(12)9-4-8(5-11-6-9)7-2-3-7/h4-7H,2-3H2,1H3
- InChI Key： IFKBAHVKDUCQJB-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(C2CC2)C=NC=1)OC

Computed Properties

Exact Mass: 177.078978594g/mol
Monoisotopic Mass: 177.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 39.2Å²

Methyl 5-cyclopropylnicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM177552-1g	Methyl 5-cyclopropylnicotinate	893740-24-4	95%	1g	$320	2023-02-16
Chemenu	CM177552-1g	Methyl 5-cyclopropylnicotinate	893740-24-4	95%	1g	$482	2021-08-05
Alichem	A029206089-250mg	Methyl 5-cyclopropylnicotinate	893740-24-4	95%	250mg	$275.00	2023-08-31
Alichem	A029206089-1g	Methyl 5-cyclopropylnicotinate	893740-24-4	95%	1g	$708.64	2023-08-31
Enamine	EN300-648275-0.05g	methyl 5-cyclopropylpyridine-3-carboxylate	893740-24-4		0.05g	$612.0	2023-05-30
Enamine	EN300-648275-0.1g	methyl 5-cyclopropylpyridine-3-carboxylate	893740-24-4		0.1g	$640.0	2023-05-30
Enamine	EN300-648275-0.25g	methyl 5-cyclopropylpyridine-3-carboxylate	893740-24-4		0.25g	$670.0	2023-05-30
Enamine	EN300-648275-0.5g	methyl 5-cyclopropylpyridine-3-carboxylate	893740-24-4		0.5g	$699.0	2023-05-30
Enamine	EN300-648275-1.0g	methyl 5-cyclopropylpyridine-3-carboxylate	893740-24-4		1g	$728.0	2023-05-30
Enamine	EN300-648275-2.5g	methyl 5-cyclopropylpyridine-3-carboxylate	893740-24-4		2.5g	$1428.0	2023-05-30

Methyl 5-cyclopropylnicotinate Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053

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